Cas no 176963-99-8 (Morpholine,4-[[2-butyl-1-[(4-methoxyphenyl)methyl]-1H-benzimidazol-6-yl]sulfonyl]-)

Morpholine,4-[[2-butyl-1-[(4-methoxyphenyl)methyl]-1H-benzimidazol-6-yl]sulfonyl]- structure
176963-99-8 structure
Product Name:Morpholine,4-[[2-butyl-1-[(4-methoxyphenyl)methyl]-1H-benzimidazol-6-yl]sulfonyl]-
CAS No:176963-99-8
MF:C23H29N3O4S
MW:443.559064626694
CID:1363095
Update Time:2024-08-14

Morpholine,4-[[2-butyl-1-[(4-methoxyphenyl)methyl]-1H-benzimidazol-6-yl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Morpholine,4-[[2-butyl-1-[(4-methoxyphenyl)methyl]-1H-benzimidazol-6-yl]sulfonyl]-
    • 1H-Benzimidazole, 2-butyl-1-[(4-methoxyphenyl)methyl]-6-(4-morpholinylsulfonyl)-
    • Inchi: 1S/C23H29N3O4S/c1-3-4-5-23-24-21-11-10-20(31(27,28)25-12-14-30-15-13-25)16-22(21)26(23)17-18-6-8-19(29-2)9-7-18/h6-11,16H,3-5,12-15,17H2,1-2H3
    • InChI Key: VWWIBZWZALTQKI-UHFFFAOYSA-N
    • SMILES: C1(CCCC)N(CC2=CC=C(OC)C=C2)C2=CC(S(N3CCOCC3)(=O)=O)=CC=C2N=1

Computed Properties

  • Exact Mass: 443.18807

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 659.1±65.0 °C(Predicted)
  • PSA: 73.66
  • pka: 4.35±0.10(Predicted)
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